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Compound of Interest

Compound Name: 1,5-Hexadien-3-ol

Cat. No.: B146999

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on managing the flammability of 1,5-
Hexadien-3-ol in a laboratory setting. The following information, presented in a question-and-
answer format, addresses potential issues to ensure safe experimentation.

Frequently Asked Questions (FAQs)
Q1: What are the primary flammability hazards associated with 1,5-Hexadien-3-o0l?

Al: 1,5-Hexadien-3-ol is classified as a flammable liquid.[1][2][3] The primary hazard is its
ability to form flammable vapor/air mixtures at or above its flash point.[1] These vapors can be
ignited by common laboratory sources such as open flames, hot surfaces, sparks from
electrical equipment, or static discharge.[1]

Q2: What is the GHS classification for 1,5-Hexadien-3-ol regarding flammability?

A2: According to the Globally Harmonized System (GHS), 1,5-Hexadien-3-ol is classified as a
Flammable Liquid, Category 3.[1][2] This classification indicates that it is a flammable liquid and
vapor.

Q3: What are the key quantitative flammability properties of 1,5-Hexadien-3-ol?

A3: A summary of the key flammability and physical properties is provided in the table below.
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Quantitative Data Summary

Property Value Source(s)
Flash Point 29 °C (84.2 °F) - closed cup [41[5]
Boiling Point 133-134 °C [6]

Density 0.878 g/mL at 25 °C [4]
Autoignition Temperature Data not available [1][3]
Upper Explosive Limit (UEL) Data not available [1]

Lower Explosive Limit (LEL) Data not available [1]

Experimental Protocols
Safe Handling Protocol for 1,5-Hexadien-3-ol

Objective: To provide a standardized procedure for the safe handling of 1,5-Hexadien-3-ol to
minimize the risk of fire or explosion.

Materials:

e 1,5-Hexadien-3-ol

Appropriate glassware and apparatus

Chemical fume hood

Personal Protective Equipment (PPE): safety goggles, flame-resistant lab coat, nitrile gloves

Spill kit for flammable liquids

Class B fire extinguisher (e.g., dry chemical or carbon dioxide)
Procedure:
e Preparation:

o Ensure a certified and properly functioning chemical fume hood is available.
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o Clear the work area of all potential ignition sources, including hot plates, Bunsen burners,
and non-intrinsically safe electrical equipment.

o Verify the location and accessibility of the nearest fire extinguisher, safety shower, and
eyewash station.

o Don the appropriate PPE.

e Handling and Dispensing:

[e]

Conduct all manipulations of 1,5-Hexadien-3-ol within the chemical fume hood.

o

When transferring the liquid, ground and bond metal containers to prevent static
discharge.

o

Use non-sparking tools.[1]

[¢]

Keep the container of 1,5-Hexadien-3-ol tightly closed when not in use.[1]
e Heating:
o Never heat 1,5-Hexadien-3-ol with an open flame.

o Use a heating mantle, water bath, or oil bath with a temperature controller to maintain the
temperature well below the boiling point and any potential autoignition temperature.

e Waste Disposal:

o Dispose of 1,5-Hexadien-3-ol waste in a designated, properly labeled hazardous waste
container.

o Do not mix with incompatible waste streams.

Troubleshooting Guide
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Issue

Potential Cause(s)

Troubleshooting Steps

Strong odor of 1,5-Hexadien-3-

ol in the lab.

- Leaking container.- Spillage.-

Inadequate ventilation.

1. Immediately alert others in
the area.2. If safe to do so,
check for and tighten any
loose container caps.3. If a
spill has occurred, follow the
spill cleanup protocol.4.
Ensure the chemical fume

hood is operating correctly.

A small fire has started in the

work area.

- Ignition of 1,5-Hexadien-3-ol
vapors by a spark, hot surface,

or open flame.

1. Alert everyone in the
laboratory and activate the fire
alarm.2. If the fire is small and
you are trained to do so, use a
Class B fire extinguisher (dry
chemical or CO2).3. If the fire
is large or you are not
comfortable using an
extinguisher, evacuate the
area immediately and close

the door behind you.

Static discharge is observed

when handling containers.

- Low humidity.- Improper
grounding and bonding of

containers.

1. Increase the humidity in the
laboratory if possible.2. Ensure
all metal containers are
properly grounded and bonded

before transferring liquids.

Visualizations

Experimental Workflow for Safe Handling
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Caption: A workflow for the safe handling of 1,5-Hexadien-3-ol.
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Troubleshooting Flammability Issues

Flammability Issue
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Is there a spill?

Is there a fire?
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Use Class B Extinguisher " Investigate for Leaks or
o> = = gut Evacuate and Alert Authorities vestig
(if trained) Improper Storage

Issue Resolved

Click to download full resolution via product page

Caption: A decision tree for troubleshooting flammability issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5. 1,5-2 _%-3-#% | Sigma-Aldrich [sigmaaldrich.com]
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 To cite this document: BenchChem. [Managing Flammability of 1,5-Hexadien-3-ol: A
Technical Support Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146999#managing-the-flammability-of-1-5-hexadien-
3-ol-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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